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Compound of Interest

Compound Name: (r)-3-m-Tolyl-beta-alaninol

CAS No.: 1213568-19-4

Cat. No.: B1451807

Get Quote

Chiral Building Blocks for Medicinal Chemistry
Part 1: Executive Summary & Chemical Identity
(R)-3-m-Tolyl-beta-alaninol, chemically known as (R)-3-amino-3-(3-methylphenyl)propan-1-ol,

is a high-value chiral amino alcohol intermediate. It serves as a critical pharmacophore in the

synthesis of serotonin-norepinephrine reuptake inhibitors (SNRIs) and other CNS-active

agents. Its structural core—a 3-aryl-3-aminopropanol scaffold—provides the necessary

stereochemical configuration for receptor binding affinity in various drug targets.

Due to the limited commercial availability of the free alcohol in its enantiopure form, this guide

focuses on its synthesis and validation starting from the commercially stable precursor, (R)-3-

Amino-3-(3-methylphenyl)propionic acid.

Chemical Identity Data[1][2][3][4][5][6][7][8][9][10]
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Property Detail

Common Name (R)-3-m-Tolyl-beta-alaninol

IUPAC Name (R)-3-amino-3-(3-methylphenyl)propan-1-ol

Precursor CAS
748128-33-8 (for (R)-3-Amino-3-(3-

methylphenyl)propionic acid)

Racemic Alcohol CAS
1226363-38-7 (3-Amino-1-(3-

methylphenyl)propan-1-ol)

Molecular Formula C₁₀H₁₅NO

Molecular Weight 165.23 g/mol

Chiral Center C3 (R-configuration)

Appearance Viscous oil or low-melting solid (hygroscopic)

Solubility
Soluble in MeOH, EtOH, DMSO, DCM;

Sparingly soluble in hexanes

Part 2: Synthesis & Production Protocol
Core Directive: The most reliable route to high-enantiomeric excess (ee) (R)-3-m-Tolyl-beta-
alaninol is the chemoselective reduction of its corresponding beta-amino acid. Direct synthesis

allows researchers to avoid racemization common in long storage of the free base alcohol.

2.1 Reaction Mechanism
The transformation involves the reduction of the carboxylic acid moiety to a primary alcohol

without affecting the stereocenter at the beta-position. Borane-THF (BH₃·THF) or Borane-

Dimethyl Sulfide (BH₃·DMS) are the preferred reagents over Lithium Aluminum Hydride

(LiAlH₄) for this substrate to minimize potential racemization and improve workup safety.

2.2 Experimental Protocol (Bench Scale)
Reagents:

Substrate: (R)-3-Amino-3-(3-methylphenyl)propionic acid (CAS 748128-33-8) [1].
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Reducing Agent: Borane-tetrahydrofuran complex (1.0 M solution in THF).

Solvent: Anhydrous Tetrahydrofuran (THF).

Quenching Agent: Methanol (MeOH).

Step-by-Step Workflow:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and nitrogen inlet. Maintain an inert atmosphere (

).

Solubilization: Charge the flask with (R)-3-Amino-3-(3-methylphenyl)propionic acid (10 mmol,

1.79 g) and anhydrous THF (50 mL). Cool the suspension to 0°C in an ice bath.

Reduction: Add BH₃·THF (1.0 M, 25 mL, 25 mmol) dropwise via a pressure-equalizing

addition funnel over 30 minutes. Caution: Hydrogen gas evolution.

Reflux: Once evolution ceases, remove the ice bath and heat the reaction to reflux (66°C) for

12–16 hours. Monitor via TLC (Eluent: 10% MeOH in DCM with 1%

; stain with Ninhydrin).

Quench: Cool to 0°C. Carefully add MeOH (20 mL) dropwise to destroy excess borane. Stir

for 30 minutes.

Workup: Concentrate the mixture under reduced pressure. Redissolve the residue in MeOH

(30 mL) and reflux for 1 hour to break the amine-borane complex. Concentrate again.

Purification: Dissolve the residue in 1M HCl (30 mL) and wash with diethyl ether (2 x 20 mL)

to remove non-basic impurities. Basify the aqueous layer to pH >12 using 4M NaOH. Extract

with DCM (3 x 30 mL). Dry combined organics over

, filter, and concentrate to yield the target amino alcohol.

2.3 Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(R)-3-m-Tolyl-beta-alanine
(CAS 748128-33-8) BH3·THF / Reflux Reduction Amine-Borane Complex 12-16h MeOH Quench

(Break Complex)
 Hydrolysis (R)-3-m-Tolyl-beta-alaninol

(Target)
 Purification

Click to download full resolution via product page

Figure 1: Chemoselective reduction pathway from amino acid precursor to amino alcohol.

Part 3: Applications in Drug Discovery[12]
The (R)-3-m-Tolyl-beta-alaninol scaffold is a "privileged structure" in medicinal chemistry,

particularly for targeting monoamine transporters.

3.1 Pharmacophore Utility
SNRI Development: The 3-aryl-3-aminopropanol motif mimics the transition state of biogenic

amines (serotonin, norepinephrine) binding to their transporters. The 3-methyl substituent on

the phenyl ring (m-tolyl) often enhances lipophilicity and metabolic stability compared to the

unsubstituted phenyl analog [2].

Chiral Resolution Agents: The amino alcohol can serve as a chiral base for the resolution of

racemic acids or as a ligand in asymmetric catalysis.

3.2 Structural Analogs
This compound is structurally related to the core scaffolds of:

Fluoxetine/Atomoxetine Analogs: Although these drugs typically possess an ether linkage,

the amino alcohol is the direct precursor before O-arylation.

Dapoxetine Derivatives: Used in the synthesis of short-acting SSRIs.

Part 4: Safety & Handling (MSDS Highlights)
Hazard Classification:

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Irritation: Category 2A
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Handling Protocols:

Hygroscopicity: The amino alcohol is hygroscopic. Store under an inert atmosphere (Argon

or Nitrogen) at 2-8°C.

Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat.

Handle in a fume hood to avoid inhalation of amine vapors.

Incompatibility: Avoid contact with strong oxidizing agents and acid chlorides (unless

intended for derivatization).

Part 5: References
Synthetic Methodology: McKennon, M. J., et al. (1993). A convenient reduction of amino

acids to amino alcohols. Journal of Organic Chemistry, 58(13), 3568-3571. (Methodology

adaptation for beta-amino acids).

Structural Context: PubChem. (n.d.). (3R)-3-amino-3-phenylpropanoic acid (Analogous

Precursor).[9] National Library of Medicine. Retrieved February 4, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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